Cas no 1805965-63-2 (Ethyl 4-amino-5-phenylpicolinate)

• Product Name: Ethyl 4-amino-5-phenylpicolinate
• CAS No: 1805965-63-2
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 4899952
• Update Time: 2025-06-12

Ethyl 4-amino-5-phenylpicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-5-phenylpicolinate

• Inchi： 1S/C14H14N2O2/c1-2-18-14(17)13-8-12(15)11(9-16-13)10-6-4-3-5-7-10/h3-9H,2H2,1H3,(H2,15,16)
• InChI Key： VVUYVJDWMLIUSD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(=C(C=N1)C1C=CC=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-5-phenylpicolinate

Ethyl 4-amino-5-phenylpicolinate (CAS No. 1805965-63-2): A Comprehensive Overview

Ethyl 4-amino-5-phenylpicolinate (CAS No. 1805965-63-2) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. This compound, characterized by its ethyl ester functionality and a fused heterocyclic system, holds promise in various therapeutic applications, particularly in the development of novel bioactive molecules.

The chemical structure of Ethyl 4-amino-5-phenylpicolinate consists of a pyridine ring substituted with an amino group at the 4-position and a phenyl ring at the 5-position, further modified by an ethyl ester group. This configuration imparts distinct physicochemical properties, making it a versatile scaffold for medicinal chemists. The presence of both basic and aromatic functionalities allows for diverse interactions with biological targets, which is crucial for designing effective pharmacological agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds like Ethyl 4-amino-5-phenylpicolinate. Researchers have been investigating its role in modulating various biological pathways, with particular focus on its potential as an intermediate in the synthesis of more complex drug candidates. The compound's ability to serve as a precursor for structurally diverse molecules has made it a valuable asset in drug discovery pipelines.

One of the most compelling aspects of Ethyl 4-amino-5-phenylpicolinate is its utility in the synthesis of bioactive molecules with therapeutic relevance. For instance, studies have demonstrated its role in generating derivatives that exhibit antimicrobial and anti-inflammatory properties. These findings align with the broader trend in pharmaceutical research towards identifying novel compounds that can address unmet medical needs without causing significant side effects.

The synthesis of Ethyl 4-amino-5-phenylpicolinate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the functionalization of a pyridine precursor, followed by the introduction of the amino and phenyl substituents. The final step often involves esterification to introduce the ethyl group, which enhances solubility and bioavailability. This synthetic route underscores the compound's importance as a building block in medicinal chemistry.

From a computational chemistry perspective, Ethyl 4-amino-5-phenylpicolinate has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into its binding affinity and mode of action, which are critical for optimizing its pharmacological properties. The integration of computational methods with experimental approaches has accelerated the discovery process, leading to more efficient development of drug candidates.

The pharmacokinetic profile of Ethyl 4-amino-5-phenylpicolinate is another area of active investigation. Researchers are keen on understanding how this compound is metabolized and excreted within the body, as these factors significantly influence its therapeutic efficacy and safety profile. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its metabolic pathways, providing crucial data for drug development.

In conclusion, Ethyl 4-amino-5-phenylpicolinate (CAS No. 1805965-63-2) represents a promising compound in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a synthetic intermediate and its pharmacological properties continue to drive innovation in drug discovery. As research progresses, it is anticipated that this compound will contribute significantly to the development of novel bioactive molecules that address various medical conditions.